Cas no 1806674-72-5 (1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one
• CAS No: 1806674-72-5
• MF: C₁₂H₁₅BrO₂S
• MW: 303.21530175209
• CID: 4792791
• Update Time: 2025-05-28

1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO2S/c1-4-15-10-7-9(12(13)8(2)14)5-6-11(10)16-3/h5-7,12H,4H2,1-3H3
• InChI Key： LWWIMGRROHXUOK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)OCC)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• XLogP3: 3.3
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one (CAS: 1806674-72-5)

The compound 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one (CAS: 1806674-72-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one, which make it a promising candidate for the development of novel bioactive molecules. The presence of both bromine and methylthio groups in its structure allows for diverse chemical modifications, enabling researchers to explore a wide range of derivatives with varying biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting cancer pathways.

In terms of biological activity, preliminary in vitro assays have shown that 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one exhibits moderate inhibitory effects on specific enzymes involved in inflammatory responses. This finding was corroborated by a recent paper in Bioorganic & Medicinal Chemistry Letters, which reported that derivatives of this compound could potentially serve as anti-inflammatory agents. The study utilized molecular docking simulations to predict the binding affinity of these derivatives to key inflammatory targets, providing a theoretical foundation for future experimental validation.

Another area of interest is the compound's role in antimicrobial research. A 2024 study published in Antimicrobial Agents and Chemotherapy investigated the antibacterial properties of 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one derivatives against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent activity against Gram-positive bacteria, suggesting their potential as leads for new antibiotic development. However, further optimization is required to improve selectivity and reduce cytotoxicity.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one. A 2023 publication in Organic Process Research & Development detailed a novel catalytic method for its synthesis, which significantly reduced the formation of byproducts and improved overall efficiency. This methodological improvement is expected to facilitate larger-scale production and further biological evaluation of the compound.

Despite these promising developments, challenges remain in fully elucidating the pharmacological profile of 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one. Current research gaps include the need for more comprehensive in vivo studies to assess its pharmacokinetics and toxicity profiles. Additionally, the exact molecular mechanisms underlying its observed biological activities require further investigation. Future studies should aim to address these limitations while exploring new therapeutic applications for this versatile compound.

In conclusion, 1-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-2-one (CAS: 1806674-72-5) represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery. As research continues to uncover its full potential, this compound may contribute significantly to the development of novel therapeutic agents for various diseases, including cancer, inflammation, and bacterial infections.